![molecular formula C18H18ClFN2O B248485 1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine](/img/structure/B248485.png)
1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine, also known as CBP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained attention in recent years due to its potential use in scientific research.
Mechanism of Action
1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine's mechanism of action is not fully understood. However, it is believed that its effects on serotonin receptors contribute to its physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been found to increase serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, this compound has been shown to decrease food intake, suggesting a potential role in appetite control.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its relatively low potency compared to other compounds that target serotonin receptors. This may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for 1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine research. For example, it may be useful in studying the role of serotonin receptors in mood disorders such as depression and anxiety. Additionally, further research may elucidate this compound's effects on appetite control and its potential as a weight loss tool. Finally, this compound may be used in the development of novel drugs that target serotonin receptors.
Synthesis Methods
The synthesis of 1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine involves the reaction of 2-chlorobenzylamine with 3-fluorobenzoyl chloride in the presence of a base, followed by the addition of piperazine. The resulting product is then purified through recrystallization. This synthesis method has been reported in several scientific publications and has been found to yield high purity this compound.
Scientific Research Applications
1-(2-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been used in scientific research as a tool to study the effects of serotonin receptors. Specifically, it has been shown to act as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2C receptor. These receptors are involved in a variety of physiological processes, including mood regulation, anxiety, and appetite control.
properties
Molecular Formula |
C18H18ClFN2O |
---|---|
Molecular Weight |
332.8 g/mol |
IUPAC Name |
[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone |
InChI |
InChI=1S/C18H18ClFN2O/c19-17-7-2-1-4-15(17)13-21-8-10-22(11-9-21)18(23)14-5-3-6-16(20)12-14/h1-7,12H,8-11,13H2 |
InChI Key |
MBJQUPPBSVUDHE-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)C(=O)C3=CC(=CC=C3)F |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)C(=O)C3=CC(=CC=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.